Cas no 1031163-16-2 (2-{4-[(2-chloropyridin-3-yl)sulfonyl]piperazin-1-yl}-N-[4-(trifluoromethoxy)phenyl]acetamide)

• Product Name: 2-{4-[(2-chloropyridin-3-yl)sulfonyl]piperazin-1-yl}-N-[4-(trifluoromethoxy)phenyl]acetamide
• CAS No: 1031163-16-2
• MF: C₁₈H₁₈ClF₃N₄O₄S
• MW: 478.873132228851
• CID: 6450321
• PubChem ID: 25605309
• Update Time: 2025-10-09

2-{4-[(2-chloropyridin-3-yl)sulfonyl]piperazin-1-yl}-N-[4-(trifluoromethoxy)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(2-chloropyridin-3-yl)sulfonyl]piperazin-1-yl}-N-[4-(trifluoromethoxy)phenyl]acetamide
• 1031163-16-2
• EN300-26607990
• Z245280734
• AKOS033915195

• Inchi： 1S/C18H18ClF3N4O4S/c19-17-15(2-1-7-23-17)31(28,29)26-10-8-25(9-11-26)12-16(27)24-13-3-5-14(6-4-13)30-18(20,21)22/h1-7H,8-12H2,(H,24,27)
• InChI Key： TZFAJAYGODRSSA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)S(N1CCN(CC(NC2C=CC(=CC=2)OC(F)(F)F)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 478.0689384g/mol
• Monoisotopic Mass: 478.0689384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{4-[(2-chloropyridin-3-yl)sulfonyl]piperazin-1-yl}-N-[4-(trifluoromethoxy)phenyl]acetamide

Introduction to 2-{4-[(2-chloropyridin-3-yl)sulfonyl]piperazin-1-yl}-N-[4-(trifluoromethoxy)phenyl]acetamide (CAS No. 1031163-16-2)

2-{4-[(2-chloropyridin-3-yl)sulfonyl]piperazin-1-yl}-N-[4-(trifluoromethoxy)phenyl]acetamide (CAS No. 1031163-16-2) is a potent and selective small molecule inhibitor that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to by its IUPAC name, is a member of the sulfonamide class and exhibits remarkable pharmacological properties, particularly in the context of treating various diseases and conditions.

The chemical structure of 2-{4-[(2-chloropyridin-3-yl)sulfonyl]piperazin-1-yl}-N-[4-(trifluoromethoxy)phenyl]acetamide is characterized by a piperazine ring substituted with a sulfonyl group derived from 2-chloropyridine and an acetamide moiety linked to a trifluoromethoxyphenyl group. This unique structural arrangement confers the compound with high affinity and selectivity for specific biological targets, making it a valuable tool in both academic research and pharmaceutical development.

Recent studies have highlighted the potential of 2-{4-[(2-chloropyridin-3-yl)sulfonyl]piperazin-1-yl}-N-[4-(trifluoromethoxy)phenyl]acetamide in various therapeutic applications. One notable area of research is its activity as an inhibitor of the Janus kinase (JAK) family, which plays a crucial role in the signaling pathways involved in inflammation and immune responses. By selectively inhibiting JAK enzymes, this compound has shown promise in the treatment of autoimmune diseases such as rheumatoid arthritis and psoriasis.

In addition to its anti-inflammatory properties, 2-{4-[(2-chloropyridin-3-yl)sulfonyl]piperazin-1-yl}-N-[4-(trifluoromethoxy)phenyl]acetamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can effectively inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

The pharmacokinetic profile of 2-{4-[(2-chloropyridin-3-yl)sulfonyl]piperazin-1-yl}-N-[4-(trifluoromethoxy)phenyl]acetamide has been extensively studied to optimize its therapeutic potential. Research has shown that it exhibits favorable oral bioavailability, good tissue distribution, and a reasonable half-life, making it suitable for chronic administration. Furthermore, the compound has demonstrated low toxicity in preclinical models, which is a critical factor for its advancement into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{4-[(2-chloropyridin-3-yl)sulfonyl]piperazin-1-yl}-N-[4-(trifluoromethoxy)phenyl]acetamide in human subjects. Early results from phase I trials have been promising, with the compound showing good tolerability and preliminary evidence of clinical benefit in patients with autoimmune diseases and certain types of cancer. These findings have paved the way for more advanced clinical studies to further validate its therapeutic potential.

In conclusion, 2-{4-[(2-chloropyridin-3-yl)sulfonyl]piperazin-1-yl}-N-[4-(trifluoromethoxy)phenyl]acetamide (CAS No. 1031163-16-2) represents a significant advancement in the development of targeted therapies for various diseases. Its unique chemical structure, combined with its potent pharmacological properties and favorable pharmacokinetic profile, positions it as a promising candidate for future drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of medical science.